Cas no 827-54-3 (2-Vinylnaphthalene)

2-Vinylnaphthalene is a versatile aromatic hydrocarbon monomer with the chemical formula C₁₂H₁₀. It features a naphthalene core substituted with a vinyl group, making it a valuable intermediate in polymerization and organic synthesis. Its conjugated structure contributes to enhanced reactivity in copolymerization reactions, particularly in producing specialty polymers with tailored optical and electronic properties. The compound exhibits high thermal stability and is used in the development of advanced materials, including photoresists, liquid crystals, and organic semiconductors. Its compatibility with various reaction conditions and ability to form stable polymeric networks underscore its utility in industrial and research applications.
2-Vinylnaphthalene structure
2-Vinylnaphthalene structure
Product Name:2-Vinylnaphthalene
CAS No:827-54-3
MF:C12H10
MW:154.207803249359
MDL:MFCD00004125
CID:40019
PubChem ID:13230
Update Time:2025-06-07

2-Vinylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-Vinylnaphthalene
    • 2-ethenylnaphthalene
    • (2-Naphthyl)ethylene
    • 2-(prop-1-en-2-yl)naphthalene
    • 2-EthenyInaphthalene
    • 2-ethenyl-naphthalen
    • 2-VINYLNAPHTHALIN
    • b-Vinylnaphthalene
    • Naphthalene,2-ethenyl
    • VINYLNAPHTHALENE-2
    • Naphthalene, 2-ethenyl-
    • 2-Vinyl-naphthalene
    • beta-Vinylnaphthalene
    • poly(2-vinylnaphthalene)
    • HZD8LI91N1
    • KXYAVSFOJVUIHT-UHFFFAOYSA-N
    • Polyvinylnaphthalene
    • PubChem9471
    • .beta.-Vinylnaphthalene
    • Naphthalene,2-ethenyl-, homopolymer
    • KM
    • 2-Ethenylnaphthalene (ACI)
    • Naphthalene, 2-vinyl- (8CI)
    • (2-Naphthyl)ethene
    • (Naphthalen-2-yl)ethene
    • β-Vinylnaphthalene
    • Q27122545
    • EINECS 212-573-6
    • NSC177870
    • A840428
    • 827-54-3
    • 2-Vinylnaphthalene, 95%
    • FT-0613469
    • 2-Vinylnaphthalene, optical grade, 98%
    • InChI=1/C12H10/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h2-9H,1H
    • EN300-1243729
    • CS-W016269
    • MFCD00004125
    • 28406-56-6
    • CHEBI:51325
    • NSC-177870
    • AS-56966
    • NS00042029
    • F10485
    • NAPHTHALENE, 2-VINYL-
    • DTXSID70862435
    • AKOS009156880
    • W-104162
    • AC-1228
    • VINYLNAPHTHALENE, 2-
    • SY106378
    • AMY6084
    • UNII-HZD8LI91N1
    • DB-038188
    • DS-002639
    • Naphthalene, 2ethenyl
    • HY-W015553
    • MDL： MFCD00004125
    • Inchi： 1S/C12H10/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h2-9H,1H2
    • InChI Key： KXYAVSFOJVUIHT-UHFFFAOYSA-N
    • SMILES： C=CC1C=C2C(C=CC=C2)=CC=1
    • BRN： 2038190

Computed Properties

  • Exact Mass: 154.07800
  • Monoisotopic Mass: 154.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White to light gray crystalline powder.
  • Density: 1.1092 (estimate)
  • Melting Point: 64-68 °C (lit.)
  • Boiling Point: 135 ºC (18 mmHg)
  • Flash Point: >230 °F
  • Refractive Index: 1.4840 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 3.48280
  • Solubility: Insoluble in water, soluble in ethanol, acetone, benzene

2-Vinylnaphthalene Security Information

  • Symbol: GHS07 GHS08
  • Signal Word：Warning
  • Hazard Statement： H302,H371
  • Warning Statement： P260
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-68/20/21/22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/22; R36/38
  • Storage Condition：2-8°C

2-Vinylnaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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2-Vinylnaphthalene Production Method

Production Method 1

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium diacetate ,  Tri-o-tolylphosphine Solvents: Acetonitrile ;  50 psi, rt → 60 °C; 16 h, 60 °C
Reference
Model Guided Development of a Simple Catalytic Method for the Synthesis of Unsymmetrical Stilbenes by Sequential Heck Reactions of Aryl Bromides with Ethylene
Barlow, Helen; et al, Advanced Synthesis & Catalysis, 2018, 360(14), 2678-2690

Production Method 2

1779-49-3 1779-49-3
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; overnight, rt
Reference
Selective 5-Hydroxytryptamine 2C Receptor Agonists Derived from the Lead Compound Tranylcypromine: Identification of Drugs with Antidepressant-Like Action
Cho, Sung Jin; et al, Journal of Medicinal Chemistry, 2009, 52(7), 1885-1902

Production Method 3

1779-49-3 1779-49-3
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ;  10 h, 75 °C
Reference
Carboxylation of styrenes with CBr4 and DMSO via cooperative photoredox and cobalt catalysis
Song, Cai-xia; et al, RSC Advances, 2017, 7(19), 11233-11243

Production Method 4

1779-49-3 1779-49-3
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  23 °C; 15 min, 23 °C
1.2 Solvents: Tetrahydrofuran ;  2 h, 23 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
The synthesis of α-azidoesters and geminal triazides
Klahn, Philipp; et al, Angewandte Chemie, 2014, 53(30), 7913-7917

Production Method 5

83813-73-4 83813-73-4
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: [Bis(bicyclo[2.2.1]hept-2-yl)phosphine]chloro[2-[(dimethylamino-κN)methyl]ferroc… Solvents: 1,4-Dioxane ,  Water ;  17 h, 100 °C
Reference
Direct Vinylation and Difluorovinylation of Arylboronic Acids Using Vinyl- and 2,2-Difluorovinyl Tosylates via the Suzuki-Miyaura Cross Coupling
Goegsig, Thomas M.; et al, Journal of Organic Chemistry, 2008, 73(9), 3404-3410

Production Method 6

482649-91-2 482649-91-2
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Butyllithium ,  Hexamethyldisilazane ;  2 h, 0 °C; 2 h, 0 °C
1.2 Reagents: Dibromobenzene ;  -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Pinacolboratamethylenetriphenylphosphonium iodide, a new methylene transfer reagent
Quntar, Abed Al-Aziz; et al, Synthetic Communications, 2002, 32(16), 2575-2579

Production Method 7

3487-44-3 3487-44-3
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  24 h, rt
Reference
The rapid, living, anionic polymerization of 2-vinylnaphthalene at ambient temperature: Characterization of an n-butyllithium/tetrahydrofuran system in 1,2,3,4-tetrahydronaphthalene
Natori, Itaru; et al, Journal of Applied Polymer Science, 2015, 132(17), 41901/1-41901/7

Production Method 8

2949-26-0 2949-26-0
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Zinc ,  Water Catalysts: Zinc iodide Solvents: Dimethylformamide ;  12 h, 90 °C
Reference
Zinc salt-catalyzed reduction of α-aryl imino esters, diketones and phenylacetylenes with water as hydrogen source
Shen, Guoli; et al, Organic & Biomolecular Chemistry, 2021, 19(16), 3601-3610

Production Method 9

2554-06-5 2554-06-5
580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Palladium diacetate ,  X-Phos Solvents: Tetrahydrofuran ;  25 °C; 24 h, 67 °C
1.2 Solvents: Water ;  25 °C
Reference
Pd-Catalyzed Vinylation of Aryl Halides with Inexpensive Organosilicon Reagents Under Mild Conditions
Yang, Chu-Ting ; et al, Chemistry - A European Journal, 2018, 24(41), 10324-10328

Production Method 10

2554-06-5 2554-06-5
580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Palladium bromide ,  2-(Di-tert-butylphosphino)biphenyl Solvents: Tetrahydrofuran ;  3 h, 50 °C
Reference
Vinylation with inexpensive silicon-based reagents: preparation of 3-vinylquinoline and 4-vinylbenzophenone
Denmark, Scott E.; et al, Organic Syntheses, 2009, 86, 274-286

Production Method 11

2554-06-5 2554-06-5
580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride ,  Palladium bromide ,  2-(Di-tert-butylphosphino)biphenyl Solvents: Tetrahydrofuran ;  3 h, 50 °C
Reference
2,4,6,8-Tetraethenyl-2,4,6,8-tetramethylcyclotetrasiloxane
Denmark, Scott E.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-3

Production Method 12

3112-85-4 3112-85-4
1592-38-7 1592-38-7
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Sodium hydride ;  23 h, 135 °C
Reference
(E)-Specific direct Julia-olefination of aryl alcohols without extra reducing agents promoted by bases
Yao, Chuan-Zhi; et al, Chemical Communications (Cambridge, 2015, 51(36), 7729-7732

Production Method 13

3112-85-4 3112-85-4
1592-38-7 1592-38-7
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: 2,9-Dimethyl-1,10-phenanthroline ,  Nickel bromide Solvents: 1,4-Dioxane ;  24 h, 140 °C
Reference
Base Metal-Catalyzed Direct Olefinations of Alcohols with Sulfones
Waiba, Satyadeep; et al, ACS Omega, 2019, 4(4), 7082-7087

Production Method 14

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Palladium diacetate ,  2-(Di-tert-butylphosphino)-2′-methyl-1,1′-biphenyl Solvents: Tetrahydrofuran ;  24 h, 25 °C
1.2 Solvents: Water ;  25 °C
Reference
Pd-Catalyzed Vinylation of Aryl Halides with Inexpensive Organosilicon Reagents Under Mild Conditions
Yang, Chu-Ting ; et al, Chemistry - A European Journal, 2018, 24(41), 10324-10328

Production Method 15

827-54-3 827-54-3
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: Chlorobenzene ;  6 h, 130 °C
Reference
Sulfur-controlled and rhodium-catalyzed formal (3 + 3) transannulation of thioacyl carbenes with alk-2-enals and mechanistic insights
Wu, Qiuyue; et al, Organic & Biomolecular Chemistry, 2021, 19(14), 3173-3180

Production Method 16

2554-06-5 2554-06-5
612-55-5 612-55-5
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Palladium diacetate ,  X-Phos Solvents: Tetrahydrofuran ;  25 °C; 24 h, 67 °C
1.2 Solvents: Water ;  25 °C
Reference
Pd-Catalyzed Vinylation of Aryl Halides with Inexpensive Organosilicon Reagents Under Mild Conditions
Yang, Chu-Ting ; et al, Chemistry - A European Journal, 2018, 24(41), 10324-10328

Production Method 17

13170-43-9 13170-43-9
4469-45-8 4469-45-8
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Zinc iodide Solvents: Benzene
Reference
Selective deprotection of acetals with Me3SiCH2MgCl. Peterson-type olefination of acetals
Chiang, Chao-Cheng; et al, Journal of Organic Chemistry, 2000, 65(15), 4694-4697

Production Method 18

2065-66-9 2065-66-9
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; -78 °C → rt; 30 min, rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; 2 h, rt
Reference
Synthesis and photoluminescent properties of conjugated aryl-vinyl dioctyl 2,6-dimethylbenzofuro[5,6-b]furan-3,7-dicarboxylate derivatives
Bosiak, Mariusz J.; et al, Dyes and Pigments, 2013, 99(3), 803-811

Production Method 19

2065-66-9 2065-66-9
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylacetamide ;  15 min, rt
1.2 3 h, 70 °C
Reference
Synthesis and Photophysical Properties of Aza[n]helicenes
Upadhyay, Gourav M.; et al, Journal of Organic Chemistry, 2016, 81(17), 7751-7759

Production Method 20

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Phenothiazine ,  stereoisomer of Di-μ-chlorobis[2-[1-(hydroxyimino-κN)ethyl]phenyl-κC]dipalladium Solvents: Dimethylacetamide ;  24 h, 30 psi, 105 °C
Reference
Low pressure vinylation of aryl and vinyl halides via Heck-Mizoroki reactions using ethylene
Smith, Craig R.; et al, Tetrahedron, 2010, 66(5), 1102-1110

Production Method 21

13603-65-1 13603-65-1
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: 2146105-72-6 Solvents: Chloroform ;  4 h, 90 °C
Reference
Deoxydehydration of vicinal diols and polyols catalyzed by pyridinium perrhenate salts
Morris, Danny S.; et al, Catalysis Science & Technology, 2017, 7(23), 5644-5649

Production Method 22

156635-83-5 156635-83-5
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Hantzsch ester Solvents: Dimethyl sulfoxide ;  1.5 h, rt
Reference
Hantzsch Ester as a Photosensitizer for the Visible-Light-Induced Debromination of Vicinal Dibromo Compounds
Chen, Wenxin; et al, Chemistry - A European Journal, 2016, 22(28), 9546-9550

Production Method 23

75927-49-0 75927-49-0
580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Water ,  Tripotassium phosphate Catalysts: Palladium diacetate ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,4-Dioxane ;  24 h, 80 °C
Reference
Interrogating Pd(II) Anion Metathesis Using a Bifunctional Chemical Probe: A Transmetalation Switch
Molloy, John J.; et al, Journal of the American Chemical Society, 2018, 140(1), 126-130

Production Method 24

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Magnesium ,  Lithium chloride Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C → rt; rt → 0 °C
1.2 Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ;  3 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Iron-Catalyzed Cross-Coupling of Alkenyl Acetates
Gaertner, Dominik; et al, Angewandte Chemie, 2015, 54(36), 10545-10549

Production Method 25

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Zinc ,  Lithium iodide Catalysts: Dichloro[1,1′-(1,3-propanediyl)bis[1,1-diphenylphosphine-κP]]nickel Solvents: Dimethyl isosorbide ;  8 h, 65 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Nickel-Catalyzed Reductive Cross-Coupling of Aryl Bromides with Vinyl Acetate in Dimethyl Isosorbide as a Sustainable Solvent
Su, Mincong; et al, Organic Letters, 2022, 24(1), 354-358

Production Method 26

1592-38-7 1592-38-7
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Platinum Solvents: Toluene ;  15 h, reflux
Reference
Direct Olefination of Alcohols with Sulfones by Using Heterogeneous Platinum Catalysts
Siddiki, S. M. A. Hakim; et al, Chemistry - A European Journal, 2016, 22(17), 6111-6119

Production Method 27

1592-38-7 1592-38-7
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: 1,10-Phenanthroline ,  Ferrous chloride Solvents: Toluene ;  24 h, 120 °C
Reference
Iron-Catalyzed Direct Julia-Type Olefination of Alcohols
Landge, Vinod G.; et al, Journal of Organic Chemistry, 2020, 85(15), 9876-9886

Production Method 28

3487-44-3 3487-44-3
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
Reference
Donor-Acceptor Bicyclopropyls as 1,6-Zwitterionic Intermediates: Synthesis and Reactions with 4-Phenyl-1,2,4-triazoline-3,5-dione and Terminal Acetylenes
Potapov, Konstantin V.; et al, Journal of Organic Chemistry, 2020, 85(23), 15562-15576

Production Method 29

612-55-5 612-55-5
1112-55-6 1112-55-6
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Palladium Solvents: Dimethylformamide ;  5 h, 2 bar, 130 °C
Reference
Supported palladium nanoparticles as heterogeneous ligand-free catalysts for the Hiyama C-C coupling of vinylsilanes and halobenzenes leading to styrenes
Grirrane, Abdessamad; et al, Journal of Catalysis, 2013, 302, 49-57

Production Method 30

2949-26-0 2949-26-0
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Water Solvents: Tetrahydrofuran ,  Water ;  rt
Reference
Selenium Vacancy Promotes Transfer Semihydrogenation of Alkynes from Water Electrolysis
Ling, Yangfang; et al, ACS Catalysis, 2021, 11(15), 9471-9478

Production Method 31

2949-26-0 2949-26-0
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Water Catalysts: Palladium Solvents: 1,4-Dioxane ;  25 °C
Reference
Unveiling subsurface hydrogen inhibition for promoting electrochemical transfer semihydrogenation of alkynes with water
Hao, Qi; et al, Chinese Journal of Catalysis, 2022, 43(12), 3095-3100

Production Method 32

83813-73-4 83813-73-4
627906-96-1 627906-96-1
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: [Bis(bicyclo[2.2.1]hept-2-yl)phosphine]chloro[2-[(dimethylamino-κN)methyl]ferroc… Solvents: 1,4-Dioxane ,  Water ;  17 h, 100 °C
Reference
Direct Vinylation and Difluorovinylation of Arylboronic Acids Using Vinyl- and 2,2-Difluorovinyl Tosylates via the Suzuki-Miyaura Cross Coupling
Goegsig, Thomas M.; et al, Journal of Organic Chemistry, 2008, 73(9), 3404-3410

Production Method 33

580-13-2 580-13-2
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ,  Polyethylene glycol ;  5 min, rt
1.2 Catalysts: Palladium diacetate ;  3 h, 140 °C
Reference
Mechanistic Studies on the Pd-Catalyzed Vinylation of Aryl Halides with Vinylalkoxysilanes in Water: The Effect of the Solvent and NaOH Promoter
Gordillo, Alvaro; et al, Journal of the American Chemical Society, 2013, 135(37), 13749-13763

Production Method 34

13170-43-9 13170-43-9
4469-45-8 4469-45-8
827-54-3 827-54-3
Reaction Conditions
Reference
Synthesis of alkenes by Peterson alkenation
Ager, D. J., Science of Synthesis, 2010, 47, 85-104

Production Method 35

2065-66-9 2065-66-9
66-99-9 66-99-9
827-54-3 827-54-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  12 h, reflux
Reference
Visible Light and Triselenium Dicyanide (TSD): New Horizons in the Synthesis of Organic Selenocyanates
Anghinoni, Joao M. ; et al, Chemistry - A European Journal, 2023, 29(59),

2-Vinylnaphthalene Raw materials

2-Vinylnaphthalene Preparation Products

2-Vinylnaphthalene Suppliers

Amadis Chemical Company Limited
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(CAS:827-54-3)2-Vinylnaphthalene
Order Number:A840428
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:49
Price ($):528.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:827-54-3)2-乙烯基萘
Order Number:LE1770221;LE17798
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:827-54-3)2-Vinylnaphthalene
Order Number:sfd17329
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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